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Compound of Interest

Compound Name:
2,6-Dibromo-4-methylpyridin-3-

amine

Cat. No.: B111553 Get Quote

An In-depth Technical Guide to 2,6-Dibromo-4-methylpyridin-3-amine

This technical guide provides essential information regarding the molecular properties of 2,6-
Dibromo-4-methylpyridin-3-amine, tailored for researchers, scientists, and professionals in

the field of drug development.

Molecular Properties
The fundamental molecular characteristics of 2,6-Dibromo-4-methylpyridin-3-amine have

been determined. The compound's molecular formula is C6H6Br2N2. This formula indicates

the presence of six carbon atoms, six hydrogen atoms, two bromine atoms, and two nitrogen

atoms. The calculated molecular weight of this compound is approximately 265.93 g/mol . This

value is consistent with that of its isomer, 3,5-Dibromo-4-methylpyridin-2-amine[1][2].

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for 2,6-Dibromo-4-
methylpyridin-3-amine are summarized in the table below.

Property Value

Molecular Formula C6H6Br2N2

Molecular Weight 265.93 g/mol [1][2]
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2,6-Dibromo-4-methylpyridin-
3-amine are not available in the provided search results.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name and its

corresponding molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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